![molecular formula C15H13ClN6O3S2 B2590945 2-((1-(3-chlorophenyl)-1H-tetrazol-5-yl)thio)-N-(4-sulfamoylphenyl)acetamide CAS No. 874467-38-6](/img/structure/B2590945.png)
2-((1-(3-chlorophenyl)-1H-tetrazol-5-yl)thio)-N-(4-sulfamoylphenyl)acetamide
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Description
2-((1-(3-chlorophenyl)-1H-tetrazol-5-yl)thio)-N-(4-sulfamoylphenyl)acetamide is a useful research compound. Its molecular formula is C15H13ClN6O3S2 and its molecular weight is 424.88. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Cytotoxic Activity : A study described the synthesis of sulfonamide derivatives, including structures similar to the specified compound, demonstrating in vitro anticancer activity against breast and colon cancer cell lines. The research highlighted the potential of these compounds in the development of anticancer drugs, with one derivative showing significant potency against breast cancer cell lines (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015).
Antimicrobial and Antitumor Activity : Novel thiazolidinone and acetidinone derivatives synthesized from sulfonamide precursors, including similar compounds, have been screened for their antimicrobial activity, showing promising results against different micro-organisms. This research indicates the potential of these compounds in developing new antimicrobial agents (Mistry, Desai, & Intwala, 2009).
Characterization and Synthesis : Various studies have focused on the synthesis and characterization of sulfonamide derivatives, aiming to explore their biological activities. This includes the investigation of their crystal structures, providing insights into their potential interactions with biological targets (Boechat et al., 2011).
Molecular Interactions and Structural Analysis
Molecular Docking Studies : Tetrazole derivatives related to the chemical have been analyzed through molecular docking studies to understand their interactions with the cyclooxygenase-2 enzyme. These studies aim to assess the potential of these compounds as COX-2 inhibitors, which could have implications for developing anti-inflammatory drugs (Al-Hourani et al., 2015).
Crystal Structure Analysis : The crystal structures of related compounds have been determined to understand their molecular configuration better and how this influences their biological activity. This type of analysis is crucial for drug design, as it helps identify the molecular features that contribute to the efficacy and specificity of potential therapeutic agents (Saravanan et al., 2016).
Properties
IUPAC Name |
2-[1-(3-chlorophenyl)tetrazol-5-yl]sulfanyl-N-(4-sulfamoylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClN6O3S2/c16-10-2-1-3-12(8-10)22-15(19-20-21-22)26-9-14(23)18-11-4-6-13(7-5-11)27(17,24)25/h1-8H,9H2,(H,18,23)(H2,17,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOZSXRXFYFOAKN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)N2C(=NN=N2)SCC(=O)NC3=CC=C(C=C3)S(=O)(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN6O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.